Cas no 289499-45-2 (Canertinib dihydrochloride)
Canertinib dihydrochloride structure
Product Name:Canertinib dihydrochloride
CAS No:289499-45-2
MF:C24H27Cl3FN5O3
MW:558.860285997391
MDL:MFCD09954112
CID:67502
PubChem ID:156413
Update Time:2025-04-18
Canertinib dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Canertinib dihydrochloride
- N-[4-[(3-Chloro-4-fluorophenyl)amino]-7-(3-morpholin-4-ylpropoxy)quinazolin-6-yl]prop-2-enamide dihydrochloride
- Canertinib (dihydrochloride)
- Canertinib (hydrochloride)
- Canertinib 2HCl
- Canertinib, Dihydrochloride Salt (Canertinib DiHCl, CI-1033,CI 1033, PD-183805, PD-0183805)
- Canertinib.2HCL
- CI1033
- Canertinib
- Canertinib HCl
- CI103
- CI1033 dihydrochloride
- CI-1033 dihydrochloride
- PD183805 dihydrochloride
- PD-183805 dihydrochloride
- N-[4-(3-Chloro-4-fluorophenylamino)-7-(3-morpholin-4-ylpropoxy)quinazolin-6-yl]acrylamide dihydrochloride
- N-[4-[(3-Chloro-4-fluorophenyl)amino]-7-[3-(4-morpholinyl)propoxy]-6-quinazolinyl]-2-propenamide dihydrochloride
- PD183805
- CI 1033
- PD 183805
- Canertinib dihydrochloride [USAN]
- ICJ93X8X90
- N-(4-((3-chloro-4-fluorophenyl)amino)-7-(3-morpholinopropoxy)quinazolin-6-yl)acrylamide dihydrochloride
- Canertinib dihydrochloride (USAN)
- N-(4-(3-ch
- 2-Propenamide, N-(4-((3-chloro-4-fluorophenyl)amino)-7-(3-(4-morpholinyl)propoxy)-6-quinazolinyl)-, dihydrochloride
- AKOS015924656
- N-{4-[(3-chloro-4-fluorophenyl)amino]-7-[3-(morpholin-4-yl)propoxy]quinazolin-6-yl}prop-2-enamide dihydrochloride
- PD-0183805-002B
- N-[4-(3-chloro-4-fluoroanilino)-7-(3-morpholin-4-ylpropoxy)quinazolin-6-yl]prop-2-enamide;dihydrochloride
- CANERTINIB DIHYDROCHLORIDE [MI]
- FT-0724289
- D03350
- AS-75065
- CI-1033, >=98% (HPLC)
- SCHEMBL2052123
- Q-200787
- N-(4-(3-chloro-4-fluorophenyl)amino)-7-(3-morpholin-4-yl)propoxy)quinazolin-6-yl)prop-2-enamide dihydrochloride
- 289499-45-2 (HCl)
- Q-101362
- AM20090674
- Q27280663
- MFCD09954112
- UNII-ICJ93X8X90
- 2-Propenamide, N-(4-((3-chloro-4-fluorophenyl) amino)-7-(3-(4-morpholinyl) propoxy)-6-quinazolinyl)-, dihydrochloride
- HMS3295E05
- PD-0183805
- CANERTINIB DIHYDROCHLORIDE [WHO-DD]
- CI-1033
- SN-26606
- 2-PROPENAMIDE, N-(4-((3-CHLORO-4-FLUOROPHENYL) AMINO)-7-(3-(4-MORPHOLINYL)PROPOXY)-6-QUINAZOLINYL)-, DIHYDROCHLORIDE
- CANERTINIB HYDROCHLORIDE
- A19399
- N-(4-((3-Chloro-4-fluorophenyl)amino)-7-(3-(morpholin-4-yl)propoxy)quinazolin-6-yl)prop-2-enamide dihydrochloride
- EN300-19659633
- BCP01902
- DTXSID80183143
- 289499-45-2
- S0711
- CI-1033 dihydrochloride;PD-183805 dihydrochloride
- AC-2414
- N-[4-(3-Chloro-4-fluorophenyl)amino]-7-(3-morpholin-4-yl)propoxy]quinazolin-6-yl]prop-2-enamide dihydrochloride
- CI-103
- CS-0263
- CHEMBL545315
- N-[4-(3-Chloro-4-fluoro-phenylamino)-7-(3-morpholin-4-yl-propoxy)-quinazolin-6-yl]-acrylamide dihydrochloride
- N-(4-((3-CHLORO-4-FLUOROPHENYL)AMINO)-7-(3-(4-MORPHOLINYL)PROPOXY)-6-QUINAZOLINYL)-2-PROPENAMIDE DIHYDROCHLORIDE
- Canertinib dihydrochloride salt
- N-[4-(3-chloro-4-fluoroanilino)-7-(3-morpholin-4-ylpropoxy)quinazolin-6-yl]prop-2-enamide dihydrochloride
- HY-10367A
- PD-183805
- Canertinib dihydrochloride?
- 2-Propenamide, N-[4-[(3-chloro-4-fluorophenyl)amino]-7-[3-(4-morpholinyl)propoxy]-6-quinazolinyl]-, hydrochloride (1:2)
-
- MDL: MFCD09954112
- Inchi: 1S/C24H25ClFN5O3.2ClH/c1-2-23(32)30-21-13-17-20(14-22(21)34-9-3-6-31-7-10-33-11-8-31)27-15-28-24(17)29-16-4-5-19(26)18(25)12-16;;/h2,4-5,12-15H,1,3,6-11H2,(H,30,32)(H,27,28,29);2*1H
- InChI Key: JZZFDCXSFTVOJY-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)NC1=C2C=C(C(=CC2=NC=N1)OCCCN1CCOCC1)NC(C=C)=O)F.Cl.Cl
Computed Properties
- Exact Mass: 557.11600
- Monoisotopic Mass: 557.116351
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 36
- Rotatable Bond Count: 9
- Complexity: 671
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.6
Experimental Properties
- Density: 1.355
- Boiling Point: 691°C at 760 mmHg
- Flash Point: 371.7°C
- Refractive Index: 1.649
- Solubility: DMSO: >10mg/mL
- PSA: 88.61000
- LogP: 6.07940
Canertinib dihydrochloride Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26
- RTECS:UC6316110
-
Hazardous Material Identification:
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Canertinib dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-10367A-10mM*1mLinDMSO |
Canertinib dihydrochloride |
289499-45-2 | 99.12% | 10mM*1mLinDMSO |
¥605 | 2022-05-18 | |
| MedChemExpress | HY-10367A-10mg |
Canertinib dihydrochloride |
289499-45-2 | 99.12% | 10mg |
¥550 | 2024-04-18 | |
| MedChemExpress | HY-10367A-50mg |
Canertinib dihydrochloride |
289499-45-2 | 99.12% | 50mg |
¥850 | 2024-04-18 | |
| MedChemExpress | HY-10367A-100mg |
Canertinib dihydrochloride |
289499-45-2 | 99.12% | 100mg |
¥1200 | 2024-04-18 | |
| MedChemExpress | HY-10367A-500mg |
Canertinib dihydrochloride |
289499-45-2 | 99.12% | 500mg |
¥4800 | 2024-04-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HN169-100mg |
Canertinib dihydrochloride |
289499-45-2 | 98+% | 100mg |
684.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HN169-50mg |
Canertinib dihydrochloride |
289499-45-2 | 98+% | 50mg |
1079CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HN169-10mg |
Canertinib dihydrochloride |
289499-45-2 | 98+% | 10mg |
698CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HN169-5mg |
Canertinib dihydrochloride |
289499-45-2 | 98+% | 5mg |
410CNY | 2021-05-08 | |
| DC Chemicals | DC3138-100 mg |
Canertinib dihydrochloride |
289499-45-2 | >98% | 100mg |
$200.0 | 2022-02-28 |
Canertinib dihydrochloride Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
289499-45-2 (Canertinib dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent